Cas no 2172017-62-6 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid
• CAS No: 2172017-62-6
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6492340
• PubChem ID: 165537817
• Update Time: 2025-10-29

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid
• EN300-1502524
• 2172017-62-6
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}-2-methylbutanoic acid

• Inchi： 1S/C24H26N2O5/c1-15(21(27)28)10-13-25-22(29)24(11-12-24)26-23(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： NGDGUKMCVIRGNW-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C(=O)O)C

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid

Research Brief on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid (CAS: 2172017-62-6)

The compound 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid (CAS: 2172017-62-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies highlight the role of this compound as a key intermediate in peptide synthesis, particularly in the construction of cyclopropane-containing peptides. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), enabling efficient deprotection and coupling reactions. Researchers have optimized synthetic protocols to improve yield and purity, addressing challenges related to steric hindrance and racemization.

In terms of biological activity, preliminary investigations suggest that derivatives of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid exhibit promising interactions with proteases and other enzymatic targets. Molecular docking studies indicate that the cyclopropane moiety contributes to enhanced binding affinity and selectivity, making it a valuable scaffold for inhibitor design. These findings are particularly relevant for the development of antiviral and anticancer agents.

Furthermore, the compound's stability under physiological conditions has been evaluated, with results indicating favorable pharmacokinetic properties. This stability, combined with its modular synthetic accessibility, positions it as a versatile building block for combinatorial chemistry and high-throughput screening campaigns. Recent patents and publications underscore its potential in fragment-based drug discovery (FBDD) and targeted protein degradation strategies.

In conclusion, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylbutanoic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Ongoing research aims to expand its applications, particularly in the design of next-generation therapeutics. Future directions include exploring its utility in covalent inhibitor development and as a probe for chemical biology studies.